2-(4-Chlorophenyl)sulfonyl-1-(4-phenylpiperazin-1-yl)ethanone
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Overview
Description
“2-(4-Chlorophenyl)sulfonyl-1-(4-phenylpiperazin-1-yl)ethanone” is a compound with potential for pharmaceutical and agrochemical applications . It is a piperazine derivative .
Molecular Structure Analysis
The molecular structure of this compound is stabilized by C-H⋯O hydrogen bonds, C-H⋯π interactions, and π-π stacking interactions . Quantum chemical calculations and geometrical optimization can provide further insights into the structure .Scientific Research Applications
Synthesis of Functional Aromatic Multisulfonyl Chlorides
The synthesis of functional aromatic bis(sulfonyl chlorides), including compounds related to "2-(4-Chlorophenyl)sulfonyl-1-(4-phenylpiperazin-1-yl)ethanone," involves a sequence of reactions leading to the preparation of multisulfonyl chlorides. These compounds serve as key intermediates for the development of dendritic and complex organic molecules. Notably, this research outlines the importance of such compounds in constructing highly functionalized organic architectures, thereby facilitating advancements in materials science and organic synthesis (Percec et al., 2001).
Biological Activities of Aryl Methanones Derivatives
A study on a series of N-phenylpyrazolyl aryl methanones derivatives, including those with arylsulfonyl groups, revealed significant herbicidal and insecticidal activities. This highlights the potential of compounds bearing the sulfonyl moiety for use in agricultural applications. Such derivatives provide a basis for the development of new agrochemicals designed to improve crop protection strategies (Wang et al., 2015).
Anti-Inflammatory Activities
In the realm of pharmaceutical research, derivatives of 2-{[5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(phenyl)ethanone, including structures akin to the queried compound, have been synthesized and evaluated for their anti-inflammatory activity. This research underscores the therapeutic potential of such compounds in the development of new anti-inflammatory agents, contributing to the broader understanding of non-steroidal anti-inflammatory drug (NSAID) alternatives (Karande & Rathi, 2017).
Synthesis and Properties for Proton Exchange Membranes
Research into sulfonated poly(p-phenylene) derivatives, including those related to the compound of interest, has been conducted with the aim of developing advanced materials for proton exchange membranes. Such studies are crucial for enhancing the performance and durability of fuel cells, indicating the importance of sulfonyl-containing compounds in energy-related applications (Ghassemi & McGrath, 2004).
Future Directions
The compound and its derivatives could be further explored for their potential biological activities. For instance, they could be evaluated for their anticonvulsant activity in animal models . Additionally, future molecular modifications could lead to compounds with greater positive pharmacological properties .
Properties
IUPAC Name |
2-(4-chlorophenyl)sulfonyl-1-(4-phenylpiperazin-1-yl)ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN2O3S/c19-15-6-8-17(9-7-15)25(23,24)14-18(22)21-12-10-20(11-13-21)16-4-2-1-3-5-16/h1-9H,10-14H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVLCVRQBRRAMNS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)CS(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.